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For Researchers, Scientists, and Drug Development Professionals

Nitroacetic acid and its esters are versatile C2 synthons that have found significant utility in

multicomponent reactions (MCRs), enabling the rapid construction of complex molecular

architectures from simple starting materials. Their activated methylene group, flanked by both a

nitro and a carboxyl group, allows for a diverse range of transformations, leading to the

stereocontrolled synthesis of valuable building blocks such as β-nitroamines and γ-

nitrocarbonyl compounds, which are precursors to α,β-diamino acids and other molecules of

pharmaceutical interest.

This document provides detailed application notes and experimental protocols for key

multicomponent reactions involving nitroacetic acid derivatives, including the aza-Henry (nitro-

Mannich) reaction and the Michael addition. Additionally, the Petasis borono-Mannich reaction

is presented as a complementary method for the synthesis of α-amino acids.

Aza-Henry (Nitro-Mannich) Reaction: Synthesis of β-
Nitroamines and α,β-Diamino Acid Precursors
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The aza-Henry reaction is a powerful carbon-carbon bond-forming reaction that involves the

addition of a nitroalkane to an imine. In the context of multicomponent reactions, an aldehyde,

an amine, and a nitroalkane are combined in a one-pot synthesis to generate β-nitroamines.

When α-nitroesters are used, this reaction provides a direct route to α,β-diamino acid

precursors. The reaction can be catalyzed by various catalysts, including organocatalysts, to

achieve high diastereo- and enantioselectivity.

Logical Workflow for a Catalytic Asymmetric Aza-Henry
Reaction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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